Cas no 2229210-81-3 (3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine)

• Product Name: 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine
• CAS No: 2229210-81-3
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 5902528
• PubChem ID: 165686251
• Update Time: 2025-10-29

3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine
• EN300-1919780
• 2229210-81-3

• Inchi： 1S/C13H19BrN2/c14-8-4-6-12-7-5-9-15-13(12)16-10-2-1-3-11-16/h5,7,9H,1-4,6,8,10-11H2
• InChI Key： LQYNQDUMQNDZDJ-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=CN=C1N1CCCCC1

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine

Comprehensive Overview of 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine (CAS No. 2229210-81-3)

3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine (CAS No. 2229210-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with a piperidine moiety and a 3-bromopropyl side chain. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

The compound's CAS number 2229210-81-3 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern pharmacology. The presence of the bromopropyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine has surged due to its applications in high-throughput screening and combinatorial chemistry. These techniques are pivotal in accelerating the development of new therapeutics, a trend driven by the growing need for personalized medicine. The compound's versatility also extends to material science, where it is explored for its potential in designing organic semiconductors and ligands for catalytic systems.

From a synthetic chemistry perspective, CAS 2229210-81-3 is often discussed in the context of C-H activation and cross-coupling reactions. These methodologies are at the forefront of green chemistry initiatives, aligning with global efforts to reduce waste and improve sustainability in chemical manufacturing. The compound's stability under various reaction conditions makes it a preferred choice for researchers aiming to develop more efficient synthetic routes.

The pharmacological profile of 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine is another area of intense study. Preliminary studies suggest its derivatives may exhibit anti-inflammatory and neuroprotective activities, which are highly sought after in treating chronic diseases like Alzheimer's and Parkinson's. These findings have sparked interest in the compound's potential as a scaffold for central nervous system (CNS) drugs, a rapidly expanding market segment.

In agrochemical applications, CAS 2229210-81-3 is investigated for its role in developing novel pesticides and herbicides. With increasing regulatory pressures on conventional agrochemicals, there is a push for safer, more targeted alternatives. The compound's ability to interact with specific enzymes in pests makes it a promising candidate for next-generation crop protection solutions.

Quality control and analytical methods for 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine are also critical topics. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity and consistency, especially given the compound's use in sensitive applications. These analytical protocols are essential for meeting stringent regulatory standards in both pharmaceutical and agrochemical industries.

Looking ahead, the future of 3-(3-bromopropyl)-2-(piperidin-1-yl)pyridine appears bright, with ongoing research exploring its potential in bioconjugation and prodrug design. These innovative approaches could unlock new therapeutic avenues, further solidifying the compound's position as a cornerstone in modern chemical research. As the scientific community continues to unravel its full potential, CAS 2229210-81-3 is poised to remain a key player in the development of next-generation bioactive molecules.